Generic pyrazolines fail to simultaneously inhibit VEGFR-2 and STAT3, compromising dual-pathway studies. VEGFR-IN-3 (CAS 2874264-13-6) provides the required trimethoxyphenyl structure for dual inhibition.
VEGFR-IN-3 (CAS 2874264-13-6) is a highly specialized, trimethoxyphenyl-substituted pyrazoline derivative engineered for potent dual-action inhibition of the vascular endothelial growth factor receptor (VEGFR) pathway. Unlike conventional tyrosine kinase inhibitors that solely target receptor phosphorylation, VEGFR-IN-3 is structurally optimized to simultaneously inhibit p-VEGFR-2 and down-regulate VEGF expression via STAT3 transcription factor modulation [1]. For procurement professionals and lead scientists, this compound represents a critical selection when in vitro assays require sub-micromolar potency (IC50 ~0.3 μM) combined with an exceptionally high selectivity index (SI = 74) against specific ovarian (OVCAR-4) and breast (MDA-MB-468) cancer cell lines [1]. Its distinct structural motifs—specifically the 1-acetyl-3-(3,4,5-trimethoxyphenyl)-5-(4-(4-methoxyphenoxy)phenyl) framework—ensure precise binding gorge compatibility that standard pyrazoline analogs cannot replicate, making it an indispensable tool for precision oncology and angiogenesis modeling.
Substituting VEGFR-IN-3 with generic pyrazoline scaffolds or standard multi-kinase inhibitors (e.g., Sunitinib or Axitinib) compromises assay integrity in dual-pathway studies. While standard inhibitors like Axitinib effectively block VEGFR-2, they typically lack the specific structural geometry required to simultaneously fit into the STAT3 binding gorge, a critical factor for the transcriptional down-regulation of VEGF [1]. Furthermore, generic pyrazolines lacking the precise 3,4,5-trimethoxyphenyl and methoxyphenoxy substitutions fail to achieve the necessary steric interactions, leading to a drastic reduction in the selectivity index and increased off-target cytotoxicity in healthy cell lines. For procurement, selecting the exact VEGFR-IN-3 compound is mandatory when the experimental design relies on S-phase cell cycle arrest and apoptosis induction driven by this specific dual-modulatory mechanism [1].
In targeted screening against 60 human cancer cell lines, VEGFR-IN-3 demonstrated exceptional antiproliferative activity against the OVCAR-4 ovarian cancer cell line, achieving an IC50 of 0.29 μM [1]. This represents a significant enhancement in potency compared to early-generation or unsubstituted pyrazoline analogs, which typically exhibit IC50 values in the multi-micromolar to millimolar range. The compound effectively induces S-phase cell cycle arrest, directly linking its high binding affinity to functional apoptotic outcomes.
| Evidence Dimension | Antiproliferative Activity (IC50) |
| Target Compound Data | 0.29 μM |
| Comparator Or Baseline | Unsubstituted/generic pyrazoline analogs (>10 μM expected baseline) |
| Quantified Difference | Sub-micromolar efficacy with highly targeted S-phase arrest |
| Conditions | OVCAR-4 cell line viability assay |
Procuring this specific compound ensures researchers achieve robust target engagement in OVCAR-4 models without requiring high dosing that could trigger off-target effects.
VEGFR-IN-3 maintains its high potency across difficult-to-treat cancer phenotypes, specifically demonstrating an IC50 of 0.35 μM against the MDA-MB-468 breast cancer cell line [1]. When compared to standard chemotherapeutics or less optimized kinase inhibitors that struggle to achieve sub-micromolar efficacy in this specific triple-negative breast cancer (TNBC) model, VEGFR-IN-3 provides a highly reliable, quantifiable reduction in cell proliferation.
| Evidence Dimension | Cell Growth Inhibition (IC50) |
| Target Compound Data | 0.35 μM |
| Comparator Or Baseline | Standard screening baselines for MDA-MB-468 |
| Quantified Difference | Maintains <0.5 μM potency in a notoriously resistant cell line |
| Conditions | MDA-MB-468 cell line proliferation assay |
Provides a potent, structurally validated tool compound for TNBC research, minimizing the need for complex formulation strategies to achieve in vitro efficacy.
A defining procurement advantage of VEGFR-IN-3 is its Selectivity Index (SI) of 74, indicating a massive therapeutic window between its anticancer efficacy and its toxicity toward non-malignant cells [1]. Many broad-spectrum kinase inhibitors or crude pyrazoline mixtures suffer from poor selectivity (SI < 10), leading to confounded data in phenotypic screens. The precise trimethoxyphenyl substitution on VEGFR-IN-3 drives this high SI, ensuring that observed apoptosis is target-mediated rather than a result of general chemical toxicity.
| Evidence Dimension | Selectivity Index (SI) |
| Target Compound Data | SI = 74 |
| Comparator Or Baseline | Standard multi-kinase inhibitors (typically SI < 10) |
| Quantified Difference | >7-fold improvement in therapeutic window/selectivity |
| Conditions | Comparison of IC50 in target cancer cells vs. normal cell lines |
A high selectivity index is critical for establishing clean baselines in toxicology and mechanism-of-action studies, directly reducing false-positive rates.
Unlike Axitinib, which primarily acts as a VEGFR-2 receptor antagonist, VEGFR-IN-3 is structurally proven to fit into both the VEGFR-2 receptor (in an Axitinib-like pattern) and the gorge of the STAT3 binding site [1]. This dual-binding capability allows VEGFR-IN-3 to not only inhibit p-VEGFR-2 but also act as a transcription factor modulator, actively down-regulating the production of VEGF itself. Substituting this compound with a standard TKI results in a failure to achieve the STAT3-mediated transcriptional suppression.
| Evidence Dimension | Binding Mechanism & Down-regulation |
| Target Compound Data | Dual binding (VEGFR-2 + STAT3 gorge) |
| Comparator Or Baseline | Axitinib (VEGFR-2 primary binding) |
| Quantified Difference | Added capability of STAT3-mediated VEGF transcriptional down-regulation |
| Conditions | Molecular docking and VEGF/p-VEGFR-2 down-regulation assays |
Essential for procurement in advanced angiogenesis studies where simultaneous receptor blockade and transcriptional suppression are required.
Due to its validated sub-micromolar IC50 values (0.29 μM and 0.35 μM, respectively), VEGFR-IN-3 is the optimal choice for researchers establishing baseline efficacy in OVCAR-4 and MDA-MB-468 cell lines. It provides a highly reproducible apoptotic response and S-phase arrest, making it a superior standard compared to less selective generic pyrazolines [1].
For workflows investigating the intersection of kinase signaling and transcriptional regulation, VEGFR-IN-3 serves as a unique tool compound. Its ability to mimic Axitinib at the VEGFR-2 receptor while simultaneously fitting the STAT3 gorge to down-regulate VEGF expression makes it indispensable for complex mechanistic studies where single-target TKIs fall short [1].
In industrial or late-stage academic screening environments where off-target toxicity can derail a project, procuring VEGFR-IN-3 leverages its exceptional Selectivity Index (SI = 74). This ensures that the observed cellular phenotypes are driven by specific VEGFR/STAT3 modulation rather than broad-spectrum cytotoxicity [1].